Cas no 24463-56-7 (4H-1,2,4-Triazole, 4-(1-methylethyl)-)

• Product Name: 4H-1,2,4-Triazole, 4-(1-methylethyl)-
• CAS No: 24463-56-7
• MF: C₅H₉N₃
• MW: 111.145060300827
• CID: 1420770
• PubChem ID: 15347676
• Update Time: 2025-04-20

4H-1,2,4-Triazole, 4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-(1-methylethyl)-
• 4-propan-2-yl-1,2,4-triazole
• SCHEMBL1091732
• 4-Isopropyl-4H-1,2,4-triazole
• CS-0142927
• Z1492981085
• DTXSID70571813
• AKOS030552315
• AS-80725
• E81793
• DB-106861
• 24463-56-7
• 4-isopropyl-1,2,4-triazole
• 4-(Propan-2-yl)-4H-1,2,4-triazole
• EN300-396775

• Inchi： 1S/C5H9N3/c1-5(2)8-3-6-7-4-8/h3-5H,1-2H3
• InChI Key： UJAKGOWRYPECKS-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1)C(C)C

Computed Properties

• Exact Mass: 111.07977
• Monoisotopic Mass: 111.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 66.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles